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Compound of Interest

Compound Name: 1,3-Dibromo-2-methylpropane

Cat. No.: B1585101

In-Depth Technical Guide: 1,3-Dibromo-2-
methylpropane

This guide provides a comprehensive overview of the chemical properties, synthesis, and
analysis of 1,3-Dibromo-2-methylpropane, tailored for researchers, scientists, and
professionals in drug development.

Core Compound Data

1,3-Dibromo-2-methylpropane is a halogenated hydrocarbon utilized in various organic
synthesis applications. A summary of its key quantitative data is presented below.
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Property Value Citations
Molecular Formula C4H8Br2 [L121314151161 71
Molecular Weight 215.91 g/mol [2][6]

Alternate Molecular Weight

215.9143 g/mol

[1]3]

Alternate Molecular Weight 215.92 g/mol [41051[7]
Density 1.779 g/cm3 [3]
Boiling Point 177.5°C at 760 mmHg [3]
Alternate Boiling Point 175 °C [4]
Flash Point 48.8°C [3]
Refractive Index 1.505 [3]

Vapor Pressure

1.4 mmHg at 25°C

[3]

CAS Number

28148-04-1

[1](21[3]

Hypothetical Experimental Protocol: Synthesis of
1,3-Dibromo-2-methylpropane

This section details a representative method for the synthesis of 1,3-Dibromo-2-

methylpropane from 2-methyl-1,3-propanediol.

Objective: To synthesize 1,3-Dibromo-2-methylpropane via a nucleophilic substitution

reaction.

Materials:

2-methyl-1,3-propanediol

Anhydrous diethyl ether

Phosphorus tribromide (PBr3)

Saturated sodium bicarbonate solution
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e Anhydrous magnesium sulfate
e Round-bottom flask

e Reflux condenser

e Dropping funnel

e Heating mantle

e Separatory funnel

« Distillation apparatus
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve 2-
methyl-1,3-propanediol in anhydrous diethyl ether.

e Cool the flask in an ice bath.

e Slowly add phosphorus tribromide to the solution via the dropping funnel with constant
stirring.

 After the addition is complete, remove the ice bath and allow the mixture to warm to room
temperature.

¢ Gently heat the mixture to reflux for 2-3 hours.
o Cool the reaction mixture and slowly pour it over crushed ice.

o Transfer the mixture to a separatory funnel and wash it with a saturated sodium bicarbonate
solution, followed by water.

o Separate the organic layer and dry it over anhydrous magnesium sulfate.
« Filter the drying agent and remove the solvent by rotary evaporation.

 Purify the crude product by fractional distillation to obtain 1,3-Dibromo-2-methylpropane.
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Visualized Workflows and Relationships

To further elucidate the concepts, the following diagrams illustrate the logical relationship of the
compound's structure to its reactivity and a general experimental workflow for its analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [1,3-Dibromo-2-methylpropane molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585101#1-3-dibromo-2-methylpropane-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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